Cas no 2680612-24-0 (3-(2-chlorothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-(2-chlorothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680612-24-0
• MF: C₁₁H₁₂ClNO₄S
• MW: 289.735280990601
• CID: 5631615
• PubChem ID: 165935318
• Update Time: 2025-05-24

3-(2-chlorothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288057
• 2680612-24-0
• 3-(2-chlorothiophen-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 3-(2-chlorothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C11H12ClNO4S/c1-2-4-17-11(16)13-8(10(14)15)6-7-3-5-18-9(7)12/h2-3,5,8H,1,4,6H2,(H,13,16)(H,14,15)
• InChI Key： ICOBNNISDYFNAR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CS1)CC(C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 289.0175567g/mol
• Monoisotopic Mass: 289.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Additional information on 3-(2-chlorothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Comprehensive Analysis of 3-(2-chlorothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680612-24-0)

The compound 3-(2-chlorothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680612-24-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a chlorothiophene moiety and a prop-2-en-1-yloxy carbonylamino group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive compounds, given its ability to interact with biological targets. The compound's carboxylic acid functionality further enhances its versatility in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 3-(2-chlorothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has surged due to their relevance in drug discovery. The thiophene ring, a key component of this molecule, is known for its electron-rich properties, which facilitate interactions with enzymes and receptors. This has led to increased searches for "thiophene derivatives in medicine" and "chlorothiophene applications" across scientific databases. The compound's CAS No. 2680612-24-0 is often queried by chemists seeking reliable suppliers or spectroscopic data.

From a synthetic perspective, the prop-2-en-1-yloxy carbonylamino group offers intriguing possibilities for further functionalization. This feature aligns with current trends in "click chemistry" and "green synthesis," as researchers explore sustainable methods to modify such structures. The compound's carboxylic acid group also makes it amenable to conjugation with other molecules, a property highly valued in the development of prodrugs and targeted therapies. These aspects have made it a subject of interest in forums discussing "advanced organic synthesis techniques."

The physicochemical properties of 3-(2-chlorothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid are equally noteworthy. Its solubility profile, stability under various pH conditions, and reactivity patterns are frequently studied topics. Analytical chemists often search for "HPLC methods for thiophene analysis" or "NMR characterization of chlorothiophene derivatives" when working with this compound. These inquiries reflect the growing need for standardized protocols to handle such specialized molecules in laboratory settings.

Beyond its chemical attributes, the compound's potential applications in material science have also sparked curiosity. The integration of thiophene-based structures into conductive polymers or sensors is a hot topic, with many researchers investigating how derivatives like CAS No. 2680612-24-0 could contribute to these fields. This intersection of chemistry and materials engineering has led to increased searches for "organic electronic materials" and "functionalized thiophenes," highlighting the compound's multidisciplinary relevance.

In conclusion, 3-(2-chlorothiophen-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid represents a fascinating example of modern synthetic chemistry's capabilities. Its structural complexity, combined with its potential applications across pharmaceuticals, agrochemicals, and materials science, ensures its continued prominence in scientific discourse. As research progresses, this compound will likely remain a key subject in discussions about "innovative heterocyclic chemistry" and "next-generation molecular design."